Cas no 1207012-87-0 (methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1207012-87-0
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5390247
• Update Time: 2025-05-27

methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• UOBOLPVJJAIUHQ-UHFFFAOYSA-N
• 2-Quinolinecarboxylic acid, 6-ethoxy-4-[(3-ethylphenyl)amino]-, methyl ester
• methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C21H22N2O3/c1-4-14-7-6-8-15(11-14)22-19-13-20(21(24)25-3)23-18-10-9-16(26-5-2)12-17(18)19/h6-13H,4-5H2,1-3H3,(H,22,23)
• InChI Key： UOBOLPVJJAIUHQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC=CC(CC)=C2)=CC=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate

Comprehensive Overview of Methyl 6-Ethoxy-4-[(3-Ethylphenyl)Amino]Quinoline-2-Carboxylate (CAS No. 1207012-87-0)

Methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate (CAS No. 1207012-87-0) is a specialized quinoline derivative with significant potential in pharmaceutical and material science research. This compound belongs to the class of heterocyclic organic compounds, which are widely studied for their diverse biological activities and applications in drug discovery. The ethoxy and ethylphenyl substituents in its structure contribute to its unique physicochemical properties, making it a subject of interest for researchers exploring small-molecule therapeutics and fluorescence-based probes.

In recent years, the demand for quinoline-based compounds has surged due to their relevance in cancer research, antimicrobial agents, and neurological studies. Researchers frequently search for terms like "quinoline derivatives in drug development" or "CAS 1207012-87-0 applications," reflecting the growing curiosity about this compound's role in modern science. Its structural features, including the carboxylate ester group, enhance its solubility and bioavailability, which are critical factors in medicinal chemistry.

The synthesis of methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate involves multi-step organic reactions, often starting from commercially available quinoline precursors. Its CAS registry number (1207012-87-0) ensures precise identification in chemical databases, aiding researchers in structure-activity relationship (SAR) studies. This compound's molecular weight and logP value are frequently analyzed to predict its behavior in biological systems, aligning with the trending focus on computational chemistry and AI-driven drug design.

Beyond pharmaceuticals, methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate has garnered attention in material science, particularly for its potential in organic electronics and luminescent materials. Its conjugated π-system and electron-donating groups make it a candidate for OLEDs and sensors, topics frequently searched in conjunction with "quinoline-based materials." The compound's stability under various conditions also supports its use in high-performance coatings.

Quality control and analytical methods for CAS 1207012-87-0 typically involve HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for research applications. As the scientific community emphasizes green chemistry, sustainable synthesis routes for this compound are being explored, addressing popular queries like "eco-friendly quinoline synthesis." Its compatibility with biodegradable solvents further enhances its appeal in environmentally conscious research.

In summary, methyl 6-ethoxy-4-[(3-ethylphenyl)amino]quinoline-2-carboxylate (CAS No. 1207012-87-0) represents a versatile scaffold bridging drug discovery and advanced materials. Its alignment with trending topics such as precision medicine and smart materials ensures continued relevance in scientific literature and industrial applications.